![molecular formula C23H15BrN2O2 B306036 2-amino-4-[5-bromo-2-(2-propynyloxy)phenyl]-4H-benzo[h]chromene-3-carbonitrile](/img/structure/B306036.png)
2-amino-4-[5-bromo-2-(2-propynyloxy)phenyl]-4H-benzo[h]chromene-3-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-amino-4-[5-bromo-2-(2-propynyloxy)phenyl]-4H-benzo[h]chromene-3-carbonitrile, also known as BR-DIM, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. BR-DIM belongs to the family of chromenes, which are known for their diverse biological activities.
Scientific Research Applications
2-amino-4-[5-bromo-2-(2-propynyloxy)phenyl]-4H-benzo[h]chromene-3-carbonitrile has been extensively studied for its potential therapeutic applications. It has been shown to have anti-cancer properties in various cancer cell lines, including breast, prostate, and lung cancer. This compound induces apoptosis, inhibits cell proliferation, and suppresses the expression of cancer-promoting genes. It has also been shown to enhance the efficacy of chemotherapy drugs, making it a potential adjuvant therapy.
This compound has also been studied for its anti-inflammatory properties. It inhibits the production of inflammatory cytokines and reduces inflammation in animal models of arthritis and colitis. Additionally, this compound has been shown to have neuroprotective properties and may be useful in the treatment of neurodegenerative diseases.
Mechanism of Action
The mechanism of action of 2-amino-4-[5-bromo-2-(2-propynyloxy)phenyl]-4H-benzo[h]chromene-3-carbonitrile is not fully understood. However, it has been shown to modulate various signaling pathways, including the NF-κB pathway, the PI3K/Akt pathway, and the MAPK pathway. This compound also inhibits the activity of histone deacetylases, which play a role in gene expression regulation. These mechanisms contribute to the anti-cancer and anti-inflammatory properties of this compound.
Biochemical and Physiological Effects
This compound has been shown to have minimal toxicity in animal models. It is rapidly metabolized in the liver and excreted in the urine. This compound has also been shown to have antioxidant properties and may protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of using 2-amino-4-[5-bromo-2-(2-propynyloxy)phenyl]-4H-benzo[h]chromene-3-carbonitrile in lab experiments is its relative ease of synthesis and availability. It is also relatively stable and has a long shelf life. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.
Future Directions
There are several future directions for the study of 2-amino-4-[5-bromo-2-(2-propynyloxy)phenyl]-4H-benzo[h]chromene-3-carbonitrile. One direction is to further elucidate its mechanism of action and optimize its therapeutic potential. Another direction is to explore its potential use in combination with other drugs for enhanced efficacy. Additionally, this compound may have potential applications in other areas, such as the treatment of metabolic disorders and infectious diseases. Further research is needed to fully understand the potential of this compound in these areas.
Conclusion
In conclusion, this compound is a synthetic compound with potential therapeutic applications in cancer, inflammation, and neurodegenerative diseases. Its mechanism of action is not fully understood, but it has been shown to modulate various signaling pathways and inhibit histone deacetylases. This compound has minimal toxicity and is relatively easy to synthesize. Future research is needed to fully understand its potential and optimize its therapeutic potential.
Synthesis Methods
2-amino-4-[5-bromo-2-(2-propynyloxy)phenyl]-4H-benzo[h]chromene-3-carbonitrile is synthesized by reacting 5-bromo-2-(2-propynyloxy)phenylboronic acid with 4-(dimethylamino)phenylacetylene and 3-cyano-4H-chromene in the presence of a palladium catalyst. The reaction yields this compound as a yellow powder with a purity of over 95%. The synthesis method is relatively simple and can be scaled up for commercial production.
properties
Molecular Formula |
C23H15BrN2O2 |
---|---|
Molecular Weight |
431.3 g/mol |
IUPAC Name |
2-amino-4-(5-bromo-2-prop-2-ynoxyphenyl)-4H-benzo[h]chromene-3-carbonitrile |
InChI |
InChI=1S/C23H15BrN2O2/c1-2-11-27-20-10-8-15(24)12-18(20)21-17-9-7-14-5-3-4-6-16(14)22(17)28-23(26)19(21)13-25/h1,3-10,12,21H,11,26H2 |
InChI Key |
OGAXBYPOPQRRBM-UHFFFAOYSA-N |
SMILES |
C#CCOC1=C(C=C(C=C1)Br)C2C3=C(C4=CC=CC=C4C=C3)OC(=C2C#N)N |
Canonical SMILES |
C#CCOC1=C(C=C(C=C1)Br)C2C3=C(C4=CC=CC=C4C=C3)OC(=C2C#N)N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.